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Compound of Interest

Compound Name: 4-Amino-2-iodobenzaldehyde

CAS No.: 861528-72-5

Cat. No.: B1507341

Get Quote

Executive Summary & Chemical Identity
4-Amino-2-iodobenzaldehyde is a valuable synthetic intermediate often used in coupling

reactions (e.g., Suzuki-Miyaura) and heterocyclic synthesis. Its disposal requires strict

adherence to halogenated waste protocols due to the presence of the iodine atom. Improper

disposal into non-halogenated streams can result in regulatory fines and dangerous incinerator

emissions (iodine vapor/acid gases).

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Chemical Behavior & Risk Assessment
To dispose of this compound safely, one must understand its reactive functional groups. This is

not merely "chemical waste"; it is a reactive system.

The "Why" Behind the Protocol
The Iodine (Halogen) Factor: The Carbon-Iodine bond classifies this as a Halogenated

Organic Compound (HOC).

Operational Impact: You cannot dispose of this in standard "Organic Solvent" (Non-

Halogenated) streams. Incinerating iodine without specific scrubbers releases toxic iodine

vapor and acid gases.

The Amino-Aldehyde Dual Functionality: The molecule contains both a nucleophile (amine)

and an electrophile (aldehyde).

Operational Impact: While the solid is stable, in solution (waste drums), it can undergo

self-condensation (Schiff base formation) or react with other wastes (acid chlorides,

anhydrides).

Risk:[1][2][3] Exothermic polymerization is possible if dissolved in high concentrations with

incompatible catalysts.

Waste Segregation & Compatibility Logic
Effective disposal starts with segregation at the bench.

Compatibility Matrix
DO NOT MIX WITH:

Strong Oxidizers: (e.g., Nitric acid, Peroxides) – Risk of violent oxidation of the aldehyde.

Acid Chlorides/Anhydrides: – Violent reaction with the amine group.

Non-Halogenated Solvents: – Contaminates the cheaper waste stream, forcing the entire

volume to be treated as expensive halogenated waste.[4]
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Step-by-Step Disposal Procedures
Scenario A: Disposal of Solid Reagent
Use this for expired shelf stock or excess solid powder.

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar.

Labeling: Apply a hazardous waste label.

Constituents: "4-Amino-2-iodobenzaldehyde (Solid)"

Hazard Checkbox: Toxic, Irritant.

Transfer: Transfer solid directly to the container. Do not dissolve it in solvent solely for

disposal (this increases waste volume and cost).

Storage: Cap tightly. Store in the Satellite Accumulation Area (SAA) away from light until

pickup.

Scenario B: Disposal of Reaction Mixtures (Liquid)
Use this for mother liquors or rinsates containing the compound.

Stream Identification: This MUST go into the Halogenated Solvent Waste carboy.

pH Check: Ensure the waste stream is not highly acidic (pH < 2) or highly basic (pH > 12)

before addition, or use a separate dedicated container if the pH is extreme.

Labeling: Ensure the tag lists "Halogenated Organics" and specifically names "Amino-

iodobenzaldehyde" to alert EHS of potential sensitizers.

Visual Workflow: Disposal Decision Tree
The following diagram outlines the logical flow for disposing of 4-Amino-2-iodobenzaldehyde,

ensuring compliance with RCRA and local safety standards.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Figure 1: Decision matrix for segregating amino-iodobenzaldehyde waste. Note that liquid

waste always defaults to the Halogenated stream due to the iodine content.

Emergency Spill Procedures
In the event of a benchtop spill, immediate action prevents exposure and contamination.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Regulatory & Compliance Context
EPA/RCRA: While not explicitly P-listed or U-listed, this compound is a Characteristic Waste

if it exhibits toxicity or if the solvent carrier is ignitable (D001).
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Halogenated Organic Compounds (HOCs): Under 40 CFR 268, HOCs are restricted from

land disposal and typically require incineration. Mixing HOCs with non-HOCs often triggers

the "Mixture Rule," classifying the entire volume as the more hazardous category.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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